Cas no 1115-69-1 (N-Acetyl-DL-alanine)

N-Acetyl-DL-alanine is a chemically modified derivative of alanine, featuring an acetyl group attached to the amino nitrogen. This compound is commonly utilized in biochemical research, peptide synthesis, and as a chiral building block in organic chemistry. Its racemic (DL) form offers versatility in stereochemical studies and enzymatic resolution experiments. The acetyl group enhances stability and solubility, making it suitable for applications in aqueous and organic media. N-Acetyl-DL-alanine is also employed as a substrate for investigating enzyme kinetics, particularly in studies involving acylases and proteases. Its well-defined structure and reactivity make it a valuable intermediate in pharmaceutical and fine chemical synthesis.
N-Acetyl-DL-alanine structure
N-Acetyl-DL-alanine structure
Product name:N-Acetyl-DL-alanine
CAS No:1115-69-1
MF:C5H9NO3
MW:131.129861593246
MDL:MFCD00037238
CID:40758
PubChem ID:7345

N-Acetyl-DL-alanine Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamidopropanoic acid
    • n-acetyl-dl-alaninecrystalline
    • ACETYL-DL-ALANINE
    • AC-DL-ALANINE
    • N-ACETYL-DL-ALA
    • N-ACETYL-L(DL)-ALANINE
    • N-Acetyl-DL-alanine
    • 2-Acetylamino-propionic acid
    • N-Acetyl-L-alanine
    • Ac-DL-Ala-OH
    • N-Acetyl-DL-2-aminopropionic Acid
    • 2-Acetylaminopropionic acid
    • N-ACETYLALANINE
    • DL-Alanine, N-acetyl-
    • N-alpha-Acetyl-DL-alanine
    • N-Acetyl-S-alanine
    • L-Alanine, N-acetyl-
    • KTHDTJVBEPMMGL-UHFFFAOYSA-N
    • 2-(acetylamino)propanoic acid
    • n-acetylalanin
    • Alanine, N-acetyl-
    • Alanine, N-acetyl-, L-
    • L-Alanine, N-acetyl- (9CI)
    • Alanine, N-acetyl-, L- (8CI)
    • N-Ac
    • CS-W011105
    • FT-0688933
    • DF79AC11-85D4-454B-AF98-1752A619BECC
    • DHP Linker?3,4-dihydro-2H-Pyran-2-methanol
    • EINECS 214-229-0
    • SY038273
    • NS00122977
    • AKOS000264080
    • 2-acetamido-propionic acid
    • MFCD00037238
    • N-acetyl-D,L-alanine
    • NSC 43118
    • NSC186892
    • SY032572
    • AM81476
    • AKOS016050387
    • FD21049
    • Z104483794
    • NSC-43118
    • NSC203819
    • NSC-203819
    • CHEBI:170067
    • A802385
    • EN300-18569
    • HY-W010389
    • A0072
    • FT-0629827
    • NSC43118
    • W-108671
    • SCHEMBL330011
    • AKOS032963153
    • AS-14822
    • bmse000157
    • FT-0629809
    • AB01333769-02
    • N-Acetylalanine #
    • NCGC00341606-01
    • 1115-69-1
    • NSC-186892
    • n-acetyl-alanine
    • N-Acetylalanine; 2-(Acetylamino)propanoic Acid; 2-Acetamidopropionic Acid; Acetyl-DL-alanine; NSC 43118;
    • BBL007614
    • STK365649
    • DB-040989
    • (S)-2-Acetamidopropionic Acid
    • MDL: MFCD00037238
    • Inchi: 1S/C5H9NO3/c1-3(5(8)9)6-4(2)7/h3H,1-2H3,(H,6,7)(H,8,9)
    • InChI Key: KTHDTJVBEPMMGL-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])(C([H])([H])[H])N([H])C(C([H])([H])[H])=O)=O
    • BRN: 1722932

Computed Properties

  • Exact Mass: 131.05800
  • Monoisotopic Mass: 131.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 66.4
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: White needle or flake crystals.
  • Density: 1.1700
  • Melting Point: 135.0 to 140.0 deg-C
  • Boiling Point: 369.7±25.0°C at 760 mmHg
  • Flash Point: 177.4°C
  • Refractive Index: 1.454
  • PSA: 66.40000
  • LogP: -0.01350
  • Solubility: Soluble in water and ethanol, insoluble in ether. It can be decomposed by acid or base.

N-Acetyl-DL-alanine Security Information

N-Acetyl-DL-alanine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N801341-100g
1115-69-1 98%
100g
¥350.00 2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N92780-10g
Ac-DL-Ala-OH
1115-69-1
10g
¥58.0 2021-09-08
Enamine
EN300-18569-5.0g
2-acetamidopropanoic acid
1115-69-1 95%
5.0g
$29.0 2023-07-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N801341-25g
1115-69-1 98%
25g
¥98.00 2022-09-01
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R009635-10g
N-Acetyl-DL-alanine
1115-69-1 98%
10g
¥27 2023-09-10
Enamine
EN300-18569-0.05g
2-acetamidopropanoic acid
1115-69-1 95%
0.05g
$19.0 2023-09-18
Enamine
EN300-18569-10.0g
2-acetamidopropanoic acid
1115-69-1 95%
10.0g
$32.0 2023-07-08
eNovation Chemicals LLC
K99488-25g
N-Alpha-Acetyl-DL-alanine
1115-69-1 97%
25g
$200 2023-09-03
Cooke Chemical
A0720012-100G
N-Acetyl-DL-Alanine
1115-69-1 98%
100g
RMB 396.00 2025-02-20
TRC
A167965-250g
N-Acetyl-DL-alanine
1115-69-1
250g
$ 431.00 2023-04-19

Additional information on N-Acetyl-DL-alanine

N-Acetyl-DL-alanine (CAS No. 1115-69-1): An Overview of Its Properties, Applications, and Recent Research

N-Acetyl-DL-alanine (CAS No. 1115-69-1) is a versatile compound with significant applications in various fields, including pharmaceuticals, biochemistry, and materials science. This compound is a derivative of alanine, an essential amino acid, and is characterized by its acetylated amino group. The acetylation process modifies the chemical properties of alanine, making it more stable and less prone to degradation in certain environments.

The chemical structure of N-Acetyl-DL-alanine consists of a central carbon atom bonded to an acetyl group (-COCH3), an amino group (-NH2), and a carboxyl group (-COOH). The DL designation indicates that the compound is a racemic mixture of both the L (levo) and D (dextro) enantiomers. This racemic nature provides flexibility in its use across different applications, as it can be easily converted to either enantiomer through chiral resolution techniques.

In the pharmaceutical industry, N-Acetyl-DL-alanine has gained attention for its potential therapeutic applications. Recent studies have explored its use as a precursor in the synthesis of more complex molecules with medicinal properties. For instance, it has been utilized in the development of prodrugs that are designed to enhance the bioavailability and efficacy of active pharmaceutical ingredients (APIs). The acetylated form of alanine can help improve the solubility and stability of these prodrugs, making them more suitable for oral administration.

Beyond pharmaceuticals, N-Acetyl-DL-alanine has found applications in biochemistry research. It serves as a valuable tool for studying protein structure and function due to its ability to mimic certain aspects of natural amino acids. Researchers have used this compound to investigate protein folding mechanisms and to design peptides with specific biological activities. The stability and reactivity of N-Acetyl-DL-alanine make it an ideal candidate for such studies.

In materials science, N-Acetyl-DL-alanine has been explored for its potential in the development of functional materials. Its unique chemical properties allow it to be incorporated into polymers and other materials to enhance their performance. For example, recent studies have shown that incorporating N-Acetyl-DL-alanine into polymer matrices can improve their mechanical strength and thermal stability. This makes it a promising candidate for applications in advanced materials such as biodegradable plastics and drug delivery systems.

The safety profile of N-Acetyl-DL-alanine is another important aspect that has been extensively studied. It is generally considered safe for use in various applications, with minimal toxicity concerns. However, like any chemical compound, proper handling and storage protocols should be followed to ensure safety. Recent safety assessments have confirmed its low toxicity and non-irritant properties, making it suitable for use in both laboratory and industrial settings.

In conclusion, N-Acetyl-DL-alanine (CAS No. 1115-69-1) is a multifaceted compound with a wide range of applications across pharmaceuticals, biochemistry, and materials science. Its unique chemical properties make it a valuable tool for researchers and developers working on innovative solutions in these fields. As ongoing research continues to uncover new possibilities, the importance of N-Acetyl-DL-alanine is likely to grow even further.

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